Cas no 118173-05-0 (Ent-3alpha,4alpha-Epoxy-15-clerodanoic acid)

• Product name: Ent-3alpha,4alpha-Epoxy-15-clerodanoic acid
• CAS No: 118173-05-0
• MF: C₂₀H₃₄O₃
• MW: 322.48216676712
• CID: 2001074

Ent-3alpha,4alpha-Epoxy-15-clerodanoic acid Chemical and Physical Properties

Names and Identifiers

• Ent-3alpha,4alpha-Epoxy-15-clerodanoic acid

• Inchi： InChI=1S/C20H34O3/c1-13(12-17(21)22)8-10-18(3)14(2)9-11-19(4)15(18)6-7-16-20(19,5)23-16/h13-16H,6-12H2,1-5H3,(H,21,22)
• InChI Key： BICYIDCEMFENPE-UHFFFAOYSA-N
• SMILES： C1[C@@H]2[C@@]([C@]3([C@H](C1)[C@]([C@@H](CC3)C)(CC[C@@H](C)CC(=O)O)C)C)(C)O2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• XLogP3: 6.053

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids